Cas no 1806869-10-2 (2-Chloro-5-cyano-3-(difluoromethyl)pyridine-6-acetonitrile)

• Product name: 2-Chloro-5-cyano-3-(difluoromethyl)pyridine-6-acetonitrile
• CAS No: 1806869-10-2
• MF: C₉H₄ClF₂N₃
• MW: 227.597967147827
• CID: 4868829

2-Chloro-5-cyano-3-(difluoromethyl)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-cyano-3-(difluoromethyl)pyridine-6-acetonitrile

• Inchi： 1S/C9H4ClF2N3/c10-8-6(9(11)12)3-5(4-14)7(15-8)1-2-13/h3,9H,1H2
• InChI Key： MUHRQKYZHSQSIC-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)F)C=C(C#N)C(CC#N)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 316
• Topological Polar Surface Area: 60.5
• XLogP3: 1.8

Additional information on 2-Chloro-5-cyano-3-(difluoromethyl)pyridine-6-acetonitrile

2-Chloro-5-cyano-3-(difluoromethyl)pyridine-6-acetonitrile: A Comprehensive Overview

The compound with CAS No. 1806869-10-2, commonly referred to as 2-Chloro-5-cyano-3-(difluoromethyl)pyridine-6-acetonitrile, has garnered significant attention in the field of organic chemistry due to its unique structural features and potential applications. This compound is a derivative of pyridine, a six-membered aromatic heterocycle, and incorporates multiple functional groups that contribute to its versatility and reactivity. Recent studies have highlighted its role in various chemical transformations, making it a valuable intermediate in the synthesis of complex molecules.

The chemical structure of 2-Chloro-5-cyano-3-(difluoromethyl)pyridine-6-acetonitrile is characterized by a pyridine ring with substituents at positions 2, 3, 5, and 6. The presence of a chlorine atom at position 2 introduces electron-withdrawing effects, while the cyano group at position 5 further enhances the ring's electron deficiency. The difluoromethyl group at position 3 adds steric hindrance and introduces fluorine's unique electronic properties. Finally, the acetonitrile group at position 6 provides additional functionality, making this compound a highly versatile building block in organic synthesis.

Recent research has focused on the synthesis and characterization of this compound. One notable study demonstrated an efficient route to prepare 2-Chloro-5-cyano-3-(difluoromethyl)pyridine-6-acetonitrile via a multi-step process involving nucleophilic substitution and cyano group introduction. The reaction conditions were optimized to achieve high yields and purity, ensuring the compound's suitability for downstream applications.

In terms of application, this compound has shown promise in various fields. Its electron-deficient pyridine ring makes it an excellent substrate for nucleophilic aromatic substitution reactions, which are widely used in drug discovery and agrochemical development. Additionally, the presence of fluorinated groups enhances its stability and bioavailability, making it a potential candidate for pharmaceutical applications.

Recent advancements in computational chemistry have also shed light on the molecular properties of this compound. Density functional theory (DFT) calculations have revealed its electronic structure and reactivity patterns, providing insights into its behavior in different chemical environments. These studies have underscored its potential as a catalyst or catalyst precursor in industrial processes.

The toxicological profile of 2-Chloro-5-cyano-3-(difluoromethyl)pyridine-6-acetonitrile has been evaluated in several recent studies. Results indicate that it exhibits low toxicity under standard test conditions, which is crucial for its consideration in biomedical applications. Furthermore, its environmental impact has been assessed, with findings suggesting that it degrades under specific conditions, reducing its persistence in ecosystems.

In conclusion, 2-Chloro-5-cyano-3-(difluoromethyl)pyridine-6-acetonitrile (CAS No. 1806869-10-2) is a multifaceted compound with significant potential across various chemical disciplines. Its unique structure, combined with recent research advancements, positions it as a valuable tool in modern organic synthesis and materials science.